Cas no 1021264-68-5 (ethyl 2-{[6-(4-methylbenzamido)pyridazin-3-yl]sulfanyl}acetate)

• Product Name: ethyl 2-{[6-(4-methylbenzamido)pyridazin-3-yl]sulfanyl}acetate
• CAS No: 1021264-68-5
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• CID: 6336453
• PubChem ID: 25854962
• Update Time: 2025-09-27

ethyl 2-{[6-(4-methylbenzamido)pyridazin-3-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[6-(4-methylbenzamido)pyridazin-3-yl]sulfanyl}acetate
• F5126-0173
• ethyl 2-[6-[(4-methylbenzoyl)amino]pyridazin-3-yl]sulfanylacetate
• ethyl 2-((6-(4-methylbenzamido)pyridazin-3-yl)thio)acetate
• 1021264-68-5
• AKOS024499461

• Inchi： 1S/C16H17N3O3S/c1-3-22-15(20)10-23-14-9-8-13(18-19-14)17-16(21)12-6-4-11(2)5-7-12/h4-9H,3,10H2,1-2H3,(H,17,18,21)
• InChI Key： SKQCCKUMTVJJDJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=CC=C(N=N1)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 331.09906259g/mol
• Monoisotopic Mass: 331.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides